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Compound of Interest

(5-Bromopentyl)malonic Acid
Compound Name:
Diethyl Ester

Cat. No.: B162530

In-Depth Technical Safety Guide: Diethyl (5-
bromopentyl)malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Diethyl (5-
bromopentyl)malonate (CAS No. 1906-95-2). The information is compiled for professionals in
research and drug development to ensure safe handling and use of this compound.

Substance Identification and Properties

Diethyl (5-bromopentyl)malonate, with the molecular formula C12H21BrO4, is a colorless to
light yellow or light orange clear liquid. It is primarily used as a laboratory reagent.[1][2]

Quantitative Physical and Chemical Data

The following table summarizes the key physical and chemical properties of Diethyl (5-
bromopentyl)malonate.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b162530?utm_src=pdf-interest
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Weight 309.20 g/mol [11[3]
Boiling Point 161 °C @ 3 mmHg (0.4 kPa) [11[2][41[5]
Density 1.23 g/cm3 [1][6]
Flash Point 147.5°C [4]
Purity >97.0% (GC) [1][7]
Appearance C.olorless to Light yfello.w to

Light orange clear liquid
Vapor Pressure No data available [1]
Auto-ignition Temperature No data available [1][2]
Water Solubility No data available [2]

Hazard Identification and Classification

According to the Regulation (EC) No 1272/2008, Diethyl (5-bromopentyl)malonate is not
classified as a hazardous substance or mixture.[1][2] Consequently, no hazard pictograms,
signal words, or hazard statements are required for its labeling.[1][2]

Toxicological Data Summary

There is a lack of comprehensive toxicological data for Diethyl (5-bromopentyl)malonate. The
available safety data sheets indicate that information on acute toxicity, skin corrosion/irritation,
serious eye damage/irritation, germ cell mutagenicity, and carcinogenicity is not available.[1][2]
The health risks of this product have not been fully determined.[1]
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Toxicological Endpoint Result

Acute Toxicity (Oral, Dermal, Inhalation) No information available[2]
Skin Corrosion/Irritation No information available[2]
Serious Eye Damage/Irritation No information available[2]
Respiratory or Skin Sensitization No information available
Germ Cell Mutagenicity No information available[2]
Carcinogenicity No information available[2]
Reproductive Toxicity No information available[2]

Specific Target Organ Toxicity (Single Exposure)  No information available

Specific Target Organ Toxicity (Repeated ) ) )
No information available
Exposure)

Aspiration Hazard No information available

Safe Handling and Storage

To ensure safety when working with Diethyl (5-bromopentyl)malonate, the following precautions
should be observed.

Handling

o Ensure adequate ventilation and use local exhaust ventilation to prevent the generation of
vapor or mist.[1][2]

e Avoid contact with skin, eyes, and clothing.[1][2]
o Wear appropriate personal protective equipment (PPE).

e Wash hands and face thoroughly after handling.[1][2]

Storage

» Keep the container tightly closed.[1][2]
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» Store in a cool, shaded, and dry place.[1][2]
e Protect from moisture and store under an inert gas.[1][2]
o Store away from incompatible materials such as oxidizing agents.

Emergency Procedures
First-Aid Measures

The following first-aid measures are recommended in case of exposure:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
medical advice if you feel unwell.[1][2]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin well with water.
If skin irritation or a rash occurs, get medical advice or attention.[1][2]

» Eye Contact: Rinse with plenty of water. Remove contact lenses if present and easy to do.
Continue rinsing. If eye irritation persists, seek medical advice or attention.[1][2]

 Ingestion: Rinse the mouth and get medical advice or attention.[1][2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to the local
circumstances and the surrounding environment.[2]

e Specific Hazards: Decomposition upon combustion or at high temperatures may generate
poisonous fumes, including carbon oxides and halogenated compounds.[1] Closed
containers may explode from the heat of a fire.[1]

» Protective Equipment: Wear self-contained breathing apparatus if necessary.[1]

Accidental Release Measures

In the event of a spill, the following workflow should be followed to ensure a safe and effective
cleanup.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B2083_EU_6N.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.spectrumchemical.com/media/sds/TCI-B2083.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Workflow for handling a chemical spill.

Ecological Information

There is no data available on the ecotoxicity of Diethyl (5-bromopentyl)malonate.[2] The
substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very
persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.[1][2] It is advised to
prevent the product from entering drains.[2]

Regulatory Information

Diethyl (5-bromopentyl)malonate is not listed on the EPA Toxic Substances Control Act (TSCA)
inventory and is intended for research and development purposes only.[1]

This guide is intended for informational purposes only and should not be a substitute for a
formal safety review and adherence to all applicable institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Diethyl (5-Bromopentyl)malonate >97.0%(GC) 5g - Order affordable lab supplies at
Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our
range today! [laboratoriumdiscounter.nl]

e 7.labsolu.ca [labsolu.ca]

 To cite this document: BenchChem. [Diethyl (5-bromopentyl)malonate safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162530#diethyl-5-bromopentyl-malonate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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